Cas no 61959-57-7 (Benzo[f]pyrimido[4,5-h]quinazoline)

• Product Name: Benzo[f]pyrimido[4,5-h]quinazoline
• CAS No: 61959-57-7
• MF: C₁₄H₈N₄
• MW: 232.240121841431
• CID: 462339
• PubChem ID: 12324574
• Update Time: 2025-04-19

Benzo[f]pyrimido[4,5-h]quinazoline Chemical and Physical Properties

Names and Identifiers

• Benzo[f]pyrimido[4,5-h]quinazoline
• 61959-57-7
• DTXSID50489189

• Inchi： 1S/C14H8N4/c1-2-4-10-9(3-1)11-5-15-7-18-14(11)12-6-16-8-17-13(10)12/h1-8H
• InChI Key： ASHTWERXPNDLLK-UHFFFAOYSA-N
• SMILES： N1C=NC=C2C3C(=CN=CN=3)C3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 232.07504
• Monoisotopic Mass: 232.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56